Cas no 1071588-63-0 (1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester)

• Product Name: 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester
• CAS No: 1071588-63-0
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5230339
• Update Time: 2025-05-20

1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester

• Inchi： 1S/C10H14N2O4/c1-6(2)12-8(10(14)16-4)5-7(11-12)9(13)15-3/h5-6H,1-4H3
• InChI Key： PKIBDUJITQQPHT-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(OC)=O)=CC(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester

Comprehensive Overview of 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester (CAS No. 1071588-63-0)

1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester (CAS No. 1071588-63-0) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative is characterized by its unique molecular structure, featuring a 1-(1-methylethyl) (isopropyl) substitution at the 1-position and 3,5-dimethyl ester functional groups. Its CAS number 1071588-63-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The compound's structural versatility makes it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in designing bioactive molecules, particularly in developing enzyme inhibitors or ligands for receptor modulation. Recent studies highlight its relevance in drug discovery pipelines, where pyrazole cores are frequently employed to enhance metabolic stability and binding affinity. The dimethyl ester moieties further contribute to its solubility profile, facilitating its use in various organic synthesis applications.

From an industrial perspective, 1H-Pyrazole-3,5-dicarboxylic acid derivatives are increasingly discussed in forums focusing on green chemistry and sustainable manufacturing. With growing interest in eco-friendly synthetic routes, this compound's potential for catalytic transformations aligns with the 12 Principles of Green Chemistry. Laboratories are investigating its behavior under microwave-assisted synthesis conditions—a trending topic in process optimization discussions—to reduce reaction times and energy consumption.

Analytical characterization of CAS 1071588-63-0 typically involves advanced techniques such as NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and are frequently searched by quality control specialists. The isopropyl-pyrazole scaffold exhibits distinct spectroscopic signatures, which are well-documented in spectral databases for reference purposes.

In material science applications, the 3,5-dimethyl ester functionalization offers opportunities for polymer modification and coordination chemistry. Some patents describe its utility in creating metal-organic frameworks (MOFs)—a hot topic in nanotechnology circles—where its bifunctional nature could assist in constructing porous materials for gas storage or catalysis. This interdisciplinary potential makes it a subject of interest in ACS (American Chemical Society) publications and R&D conferences.

Storage and handling recommendations for this compound emphasize standard laboratory practices: maintaining anhydrous conditions in sealed containers at recommended temperatures. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used during manipulation—a point frequently emphasized in laboratory safety guidelines and COSHH regulations.

The commercial availability of 1H-Pyrazole-3,5-dicarboxylic acid, 1-(1-methylethyl)-, 3,5-dimethyl ester through chemical suppliers has expanded in recent years, with purity grades ranging from technical grade to HPLC-grade for research purposes. Procurement specialists often search for bulk pricing options or custom synthesis services, reflecting the compound's growing industrial demand.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly in medicinal chemistry applications. With computational methods like molecular docking becoming more accessible, virtual screening of this pyrazole derivative against various biological targets could uncover novel therapeutic applications—an approach aligned with current AI-driven drug discovery trends.